6-allyl-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 3-methyl-4-phenyl-6-prop-2-enyl-[1,2]oxazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C15H13N3O2/c1-3-9-18-15(19)14-12(10(2)20-17-14)13(16-18)11-7-5-4-6-8-11/h3-8H,1,9H2,2H3
• InChI Key: NYBMHBRHJMBONN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NN(C(=O)C2=NO1)CC=C)C3=CC=CC=C3
• Molecular Formula: C15H13N3O2
• DSSTOX Substance ID: DTXSID501323236
• Molecular Weight: 267.28 g/mol
• Solubility: 26.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 185333-65-7

Description

The compound “6-allyl-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one” is a complex organic molecule. It is related to a series of 6-phenylisoxazolo[3,4-b]pyridin-3-amine derivatives.

Scientific Research Applications

Chemical Structure and Derivatives

The research on isoxazolo[3,4-d]pyridazin derivatives, including the 6-allyl-3-methyl-4-phenyl variant, primarily focuses on their chemical structures and potential for creating novel compounds. Studies have explored various methods for synthesizing these derivatives, such as the condensation processes and reactions with nitrile oxides and hydrazine hydrate. These methods have led to the creation of several methylation products and other derivatives with unique structural characteristics and potential applications in various fields (Desimoni & Finzi, 1967), (Ruano, Bercial, Fraile, & Martín, 2002).

Crystal Structure Analysis

Detailed investigations into the crystal and molecular structures of isoxazolo[3,4-d]pyridazin derivatives, such as the 3-phenyl-7-bromoisoxazolo variant, have been conducted. These studies reveal the molecular orientations, bond distances, angles, and hydrogen bonding, providing insights into the physical properties that could influence their applications in various scientific fields (Bovio & Locchi, 1972).

Potential as Aldose Reductase Inhibitors

Isoxazolo[3,4-d]pyridazin-7(6H)-one derivatives have been examined as potential substrates for synthesizing aldose reductase inhibitors. These compounds show promise in inhibiting aldose reductase, a key enzyme involved in the management of complications related to diabetes (Costantino, Rastelli, Gamberini, Giovannoni, Dal Piaz, Vianello, & Barlocco, 1999).

Exploration of Antimicrobial Properties

Some derivatives of isoxazolo[3,4-d]pyridazin have been studied for their antimicrobial activities. These compounds have been tested against various types of bacteria and fungi, showing promising results in inhibiting the growth of these microorganisms (Abou-Elmagd, El-ziaty, & Abdalha, 2015).

Use in Synthesis of Diverse Chemical Compounds

The isoxazolo[3,4-d]pyridazin structure serves as a building block for synthesizing a variety of chemical compounds. Research has shown that it can be transformed into different derivatives with potential applications in chemical, pharmaceutical, and materials science (Ibrahim & Behbehani, 2014).